![molecular formula C16H24N4O4 B5639877 5-{[(3R*,4R*)-3-(hydroxymethyl)-4-(4-morpholinylmethyl)-1-pyrrolidinyl]carbonyl}-2-methyl-4(3H)-pyrimidinone](/img/structure/B5639877.png)
5-{[(3R*,4R*)-3-(hydroxymethyl)-4-(4-morpholinylmethyl)-1-pyrrolidinyl]carbonyl}-2-methyl-4(3H)-pyrimidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of pyrimidinone derivatives, akin to our compound of interest, often involves multi-step chemical processes including condensation reactions, chlorination, and nucleophilic substitution. A notable method involves starting with commercially available precursors undergoing a series of reactions to yield the desired pyrimidinone compound with confirmed structures via spectroscopic methods such as 1H NMR and MS, showcasing an example of a green synthetic approach with an overall yield of 43% (Lei et al., 2017).
Molecular Structure Analysis
X-ray diffraction and ab initio calculations provide insights into the molecular structure, revealing the planarity of the pyrimidinone ring and the specific orientation of substituents that contribute to its chemical behavior. This structural configuration is essential for understanding the compound's reactivity and interaction with biological molecules (Craciun et al., 1998).
Chemical Reactions and Properties
Pyrimidinones can undergo various chemical reactions, including photooxygenation leading to novel ketones or, under reductive conditions, to dihydropyrimidinones. These reactions not only expand the derivative range but also allow for the exploration of new biological activities and functionalities (Oppenländer et al., 1988).
Physical Properties Analysis
The physical properties, such as solubility, melting points, and crystal structure, play a crucial role in determining the compound's applicability in various scientific fields. Studies involving hydrogen bonding and crystal structure provide valuable information on the compound's stability and interaction with other molecules (Orozco et al., 2009).
Chemical Properties Analysis
The chemical properties, including reactivity with different chemical groups, potential for forming derivatives, and interaction with light and oxygen, are fundamental for understanding the compound's utility in research and development. Photophysical evaluations and computational studies highlight the emission properties and potential uses in fluorescence-based applications (Hagimori et al., 2019).
properties
IUPAC Name |
5-[(3R,4R)-3-(hydroxymethyl)-4-(morpholin-4-ylmethyl)pyrrolidine-1-carbonyl]-2-methyl-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N4O4/c1-11-17-6-14(15(22)18-11)16(23)20-8-12(13(9-20)10-21)7-19-2-4-24-5-3-19/h6,12-13,21H,2-5,7-10H2,1H3,(H,17,18,22)/t12-,13-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJVOAWRQVNQORD-CHWSQXEVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C(=O)N1)C(=O)N2CC(C(C2)CO)CN3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NC=C(C(=O)N1)C(=O)N2C[C@H]([C@H](C2)CO)CN3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.